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For Researchers, Scientists, and Drug Development Professionals

Introduction
RN486 is a potent and selective inhibitor of Bruton's tyrosine kinase (Btk), a critical enzyme in

the signaling pathways of B-cell receptors (BCR) and Fc receptors (FcR).[1][2] Its ability to

block these pathways makes it a valuable tool for research in immunology, oncology, and

inflammatory diseases. These application notes provide detailed protocols for cell-based

assays to characterize the activity of RN486 and similar Btk inhibitors.

Mechanism of Action
RN486 is an orally active Btk inhibitor with an IC50 of 4.0 nM in enzymatic assays.[2] It

competitively binds to Btk, thereby preventing the downstream signaling cascades that lead to

B-cell activation, proliferation, and cytokine release, as well as mast cell degranulation and

monocyte activation.[1][2]

Data Presentation
Table 1: In Vitro Activity of RN486
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Assay Type Cell Type
Parameter
Measured

IC50 (nM)

Btk Enzymatic Assay - Kinase Activity 4.0[2]

Mast Cell

Degranulation
Mast Cells

Fcε Receptor-induced

Degranulation
2.9[2]

Monocyte Activation Monocytes

Fcγ Receptor-

mediated TNFα

production

7[2]

B-Cell Activation Whole Blood B-Cells
BCR-induced CD69

Expression
21[2]

Signaling Pathways
The following diagrams illustrate the signaling pathways targeted by RN486.
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BCR Signaling Pathway Inhibition by RN486
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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